2-bromo-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-5-methoxybenzamide
• InChI: InChI=1S/C16H18BrNO4/c1-16(20,9-12-4-3-7-22-12)10-18-15(19)13-8-11(21-2)5-6-14(13)17/h3-8,20H,9-10H2,1-2H3,(H,18,19)
• InChI Key: IDCBNXWRRPKPAX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)C2=C(C=CC(=C2)OC)Br)O
• Molecular Formula: C16H18BrNO4
• Molecular Weight: 368.22 g/mol

Description

The compound “2-bromo-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-5-methoxybenzamide” is a complex organic molecule that contains several functional groups, including a bromo group, a furan ring, a hydroxyl group, a methyl group, a methoxy group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aforementioned functional groups. The furan ring, a five-membered aromatic ring with an oxygen atom, would likely contribute to the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the bromo group could undergo nucleophilic substitution reactions, while the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of polar functional groups like the hydroxyl and amide groups could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis Methodologies

A study by Shinohara et al. (2014) presents a silica gel-promoted synthesis of 2-bromo-3-hydroxybenzoate derivatives via the Diels–Alder reaction of furans. This method highlights the importance of 2-bromo-3-methoxybenzoate derivatives for Pd-catalyzed cross-coupling reactions, suggesting potential synthetic applications for compounds like 2-bromo-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-5-methoxybenzamide (Shinohara et al., 2014).

Biological Applications

The work of Pişkin et al. (2020) on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups, including 5-bromo-2-hydroxy-3-methoxybenzylidene derivatives, demonstrates their potential in photodynamic therapy for cancer treatment. These compounds show good fluorescence properties and high singlet oxygen quantum yield, crucial for Type II photosensitization mechanisms in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Material Science Applications

Jiang et al. (2014) discuss the enzymatic synthesis of biobased polyesters using 2,5-bis(hydroxymethyl)furan as a building block, demonstrating the utility of furan derivatives in producing novel materials. This research could imply applications for similar compounds in developing biobased polymers with specific properties (Jiang, Woortman, Alberda van Ekenstein, Petrović, & Loos, 2014).

Future Directions

Future research could involve synthesizing this compound and studying its physical, chemical, and biological properties. Given the diverse biological activities exhibited by compounds with similar structural features, it could potentially have interesting biological activities worth exploring.